Cas no 1351598-88-3 (1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea)

• Product Name: 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea
• CAS No: 1351598-88-3
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 6400466
• PubChem ID: 71782512
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea
• 1-(4-ethoxyphenyl)-3-(2-hydroxy-2-thiophen-2-ylpropyl)urea
• CHEMBL3439648
• 1-(4-ethoxyphenyl)-3-[2-hydroxy-2-(thiophen-2-yl)propyl]urea
• AKOS024524983
• 1351598-88-3
• 1-(4-ethoxyphenyl)-3-(2-hydroxy-2-(thiophen-2-yl)propyl)urea
• F5857-8617
• VU0525915-1

• Inchi： 1S/C16H20N2O3S/c1-3-21-13-8-6-12(7-9-13)18-15(19)17-11-16(2,20)14-5-4-10-22-14/h4-10,20H,3,11H2,1-2H3,(H2,17,18,19)
• InChI Key： MXPOSKCGFQEAJD-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCC(O)(C1SC=CC=1)C)=O

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea

Comprehensive Overview of 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea (CAS No. 1351598-88-3): Properties, Applications, and Research Insights

The compound 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea (CAS No. 1351598-88-3) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and material science research. This urea derivative features a thiophene ring and an ethoxy phenyl group, which contribute to its distinctive chemical and biological properties. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and bioactive compounds.

One of the most searched questions about this compound revolves around its synthetic pathway and purity optimization. Laboratories often seek high-purity 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea for structure-activity relationship (SAR) studies, especially in the context of kinase inhibition or receptor modulation. The presence of the hydroxypropyl moiety enhances its solubility, making it a candidate for drug formulation research. Recent publications highlight its potential in neurodegenerative disease models, aligning with the growing demand for CNS-targeted therapeutics.

From a material science perspective, the thiophene component of this compound has sparked interest in organic electronics. Its conjugated system could contribute to charge transport properties, a hot topic in flexible electronics and OLED development. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing this compound, as users frequently search for analytical method validation protocols specific to heterocyclic ureas.

Environmental and green chemistry considerations are increasingly relevant for CAS No. 1351598-88-3. Researchers are exploring solvent-free synthesis routes and catalytic methods to improve the atom economy of its production. This aligns with the broader trend of sustainable pharmaceutical chemistry, a frequently searched topic in academic and industrial circles. The compound’s logP and hydrogen bonding capacity also make it a subject of interest in computational chemistry studies focusing on molecular docking simulations.

Quality control remains a priority for users working with 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea. Frequently searched terms include stability under various pH conditions, storage recommendations, and compatibility with common reagents. The compound’s melting point and crystalline properties are also key parameters for polymorphism screening in pre-formulation studies. Recent patent literature suggests potential applications in targeted drug delivery systems, particularly where controlled release mechanisms are required.

In the context of medicinal chemistry, the urea linkage in this molecule provides opportunities for hydrogen bond interactions with biological targets. This has led to investigations into its potential as a scaffold for protein-protein interaction inhibitors, a rapidly growing field in drug discovery. The ethoxy group may influence metabolic stability, making it a valuable structural feature for ADME optimization studies. These aspects connect with trending searches about improving oral bioavailability of heterocyclic compounds.

The spectroscopic characterization of CAS No. 1351598-88-3 continues to be an active area of research. Users often search for detailed IR spectra interpretation and fragmentation patterns in mass spectrometry. Advanced techniques like X-ray crystallography have been employed to determine its molecular conformation, providing insights into its three-dimensional pharmacophore features. These structural details are crucial for computer-aided drug design (CADD) applications, another high-interest topic among researchers.

As regulatory requirements evolve, there’s growing interest in the toxicological profile of 1-(4-ethoxyphenyl)-3-2-hydroxy-2-(thiophen-2-yl)propylurea. While not classified as hazardous, proper risk assessment protocols are frequently searched in relation to this compound. Its biodegradation pathways and ecotoxicity data are becoming increasingly important for environmental impact statements, reflecting the pharmaceutical industry’s focus on green chemistry metrics.